Cas no 1003012-75-6 (3-nitro-1-(propan-2-yl)-1H-pyrazole)
3-Nitro-1-(propan-2-yl)-1H-pyrazole is a nitro-substituted pyrazole derivative characterized by its isopropyl functional group at the 1-position. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the development of agrochemicals, pharmaceuticals, and energetic materials. The nitro group enhances reactivity, facilitating further functionalization, while the isopropyl moiety may influence steric and electronic properties. Its structural features make it suitable for applications requiring tailored pyrazole-based scaffolds. The compound is typically handled under controlled conditions due to its potential sensitivity. Analytical methods such as NMR, HPLC, and mass spectrometry are recommended for purity verification.
1003012-75-6 structure
Product Name:3-nitro-1-(propan-2-yl)-1H-pyrazole
CAS No:1003012-75-6
MF:C6H9N3O2
MW:155.154560804367
MDL:MFCD08558991
CID:2857099
PubChem ID:19576680
Update Time:2025-06-29
3-nitro-1-(propan-2-yl)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-nitro-1-(propan-2-yl)-1H-pyrazole
- 1-Isopropyl-3-nitro-1H-pyrazole
- STK351494
- 1-ISOPROPYL-3-NITROPYRAZOLE
- 1003012-75-6
- DB-201869
- AKOS015922046
- 3-nitro-1-propan-2-ylpyrazole
- 1-isopropyl-3-nitro-pyrazole
- MFCD08558991
- EN300-194452
- AKOS000319185
- BVADIEGMRNCQSZ-UHFFFAOYSA-N
- AT10072
- SCHEMBL1863155
- DQB01275
-
- MDL: MFCD08558991
- Inchi: 1S/C6H9N3O2/c1-5(2)8-4-3-6(7-8)9(10)11/h3-5H,1-2H3
- InChI Key: BVADIEGMRNCQSZ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CN(C(C)C)N=1)=O
Computed Properties
- Exact Mass: 155.069476538g/mol
- Monoisotopic Mass: 155.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 63.6Ų
3-nitro-1-(propan-2-yl)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM244255-1g |
1-Isopropyl-3-nitro-1H-pyrazole |
1003012-75-6 | 95+% | 1g |
$336 | 2021-08-04 | |
| Chemenu | CM244255-5g |
1-Isopropyl-3-nitro-1H-pyrazole |
1003012-75-6 | 95+% | 5g |
$931 | 2021-08-04 | |
| abcr | AB422729-1 g |
3-Nitro-1-(propan-2-yl)-1H-pyrazole |
1003012-75-6 | 1g |
€542.30 | 2023-04-24 | ||
| abcr | AB422729-5 g |
3-Nitro-1-(propan-2-yl)-1H-pyrazole |
1003012-75-6 | 5g |
€947.00 | 2023-04-24 | ||
| abcr | AB422729-10 g |
3-Nitro-1-(propan-2-yl)-1H-pyrazole |
1003012-75-6 | 10g |
€1330.40 | 2023-04-24 | ||
| Chemenu | CM244255-1g |
1-Isopropyl-3-nitro-1H-pyrazole |
1003012-75-6 | 95%+ | 1g |
$239 | 2023-02-03 | |
| Chemenu | CM244255-5g |
1-Isopropyl-3-nitro-1H-pyrazole |
1003012-75-6 | 95%+ | 5g |
$716 | 2023-02-03 | |
| abcr | AB422729-1g |
3-Nitro-1-(propan-2-yl)-1H-pyrazole; . |
1003012-75-6 | 1g |
€542.30 | 2025-03-19 | ||
| abcr | AB422729-5g |
3-Nitro-1-(propan-2-yl)-1H-pyrazole; . |
1003012-75-6 | 5g |
€947.00 | 2025-03-19 | ||
| abcr | AB422729-10g |
3-Nitro-1-(propan-2-yl)-1H-pyrazole; . |
1003012-75-6 | 10g |
€1330.40 | 2025-03-19 |
3-nitro-1-(propan-2-yl)-1H-pyrazole Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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